Cas no 1843190-65-7 (Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate)

• Product Name: Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate
• CAS No: 1843190-65-7
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• MDL: MFCD32695911
• CID: 4784710
• PubChem ID: 118573383
• Update Time: 2025-05-27

Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(trifluoromethyl)indolizine-2-carboxylate
• FC(C1=CN2C=C(C=C2C=C1)C(=O)OCC)(F)F
• Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate

• MDL： MFCD32695911
• Inchi： 1S/C12H10F3NO2/c1-2-18-11(17)8-5-10-4-3-9(12(13,14)15)7-16(10)6-8/h3-7H,2H2,1H3
• InChI Key： GHJFTGHNESUWLJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC(C(=O)OCC)=CN2C=1)(F)F

Computed Properties

• Exact Mass: 257.06636305g/mol
• Monoisotopic Mass: 257.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.7

Additional information on Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate

Comprehensive Overview of Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate (CAS No. 1843190-65-7)

Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate (CAS No. 1843190-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the indolizine family, a heterocyclic scaffold known for its versatile applications in drug discovery and material science. With the increasing demand for trifluoromethylated compounds in modern chemistry, this molecule stands out for its potential in modulating biological activity and enhancing metabolic stability.

The incorporation of a trifluoromethyl group (-CF₃) at the 6-position of the indolizine ring system is a key highlight of this compound. This modification is strategically significant, as fluorinated compounds are widely explored for their ability to improve lipophilicity, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in how Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate can serve as a building block for the synthesis of novel small-molecule inhibitors or fluorescent probes, aligning with current trends in precision medicine and diagnostic imaging.

In the context of green chemistry and sustainable synthesis, the compound's ethyl ester moiety offers flexibility for further derivatization. This feature is critical for medicinal chemists aiming to optimize lead compounds with minimal synthetic steps. Recent publications have highlighted its utility in multicomponent reactions (MCRs), a hot topic in click chemistry and high-throughput screening platforms. Such applications resonate with the growing emphasis on time-efficient and cost-effective drug development strategies.

From a commercial perspective, CAS No. 1843190-65-7 is often searched in conjunction with terms like "indolizine derivatives suppliers", "trifluoromethylated heterocycles", and "fluorinated building blocks for drug discovery". These search trends reflect the compound's relevance in contract research organizations (CROs) and academic laboratories focusing on structure-activity relationship (SAR) studies. Additionally, its potential role in crop protection chemicals aligns with the agrochemical industry's pursuit of next-generation pesticides with improved environmental profiles.

Analytical characterization of Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for verifying the compound's purity and structural integrity, which are paramount for quality control in API manufacturing. The compound's stability under various pH conditions and thermal properties are also subjects of ongoing investigation, particularly for formulation scientists working on oral drug delivery systems.

Emerging discussions in cheminformatics and AI-driven drug design have further amplified interest in this molecule. Its molecular descriptors (e.g., LogP, polar surface area) are frequently analyzed in virtual screening workflows to predict ADMET properties. This intersection of computational chemistry and experimental validation exemplifies how CAS No. 1843190-65-7 contributes to the broader shift toward data-driven research methodologies.

In summary, Ethyl 6-(trifluoromethyl)indolizine-2-carboxylate represents a compelling case study in the convergence of fluorine chemistry, heterocyclic synthesis, and applied life sciences. Its multifaceted applications—from hit-to-lead optimization to material science innovations—underscore its value as a high-potency intermediate in contemporary research. As the scientific community continues to explore structure-property relationships, this compound is poised to remain a focal point in the development of next-generation therapeutics and functional materials.